Cas no 5208-50-4 ((1R,4S)-4,7,7-TRIMETHYLBICYCLO[4.1.0]HEPT-2-ENE)

(1R,4S)-4,7,7-TRIMETHYLBICYCLO[4.1.0]HEPT-2-ENE structure
5208-50-4 structure
Product Name:(1R,4S)-4,7,7-TRIMETHYLBICYCLO[4.1.0]HEPT-2-ENE
CAS No:5208-50-4
MF:C10H16
MW:136.234043121338
CID:826049
PubChem ID:16211587
Update Time:2025-04-19

(1R,4S)-4,7,7-TRIMETHYLBICYCLO[4.1.0]HEPT-2-ENE Chemical and Physical Properties

Names and Identifiers

    • (1R,4S)-4,7,7-TRIMETHYLBICYCLO[4.1.0]HEPT-2-ENE
    • (1R,4S,6S)-4,7,7-Trimethylbicyclo[4.1.0]hept-2-ene
    • (1S,3S)-trans-4-Carene
    • BICYCLO(4.1.0)HEPT-2-ENE, 4,7,7-TRIMETHYL-, (1.ALPHA.,4.ALPHA.,6.ALPHA.)-
    • Bicyclo(4.1.0)hept-2-ene, 4,7,7-trimethyl-, (1alpha,4alpha,6alpha)-
    • Bicyclo(4.1.0)hept-2-ene, 4,7,7-trimethyl-, (1R,4S,6S)-
    • (-)-car-4-ene
    • 2TAX77JNCY
    • 5VQ84P9UNH
    • BICYCLO(4.1.0)HEPT-2-ENE, 4,7,7-TRIMETHYL-, (1R-(1.ALPHA.,4.ALPHA.,6.ALPHA.))-
    • Bicyclo(4.1.0)hept-2-ene, 4,7,7-trimethyl-, (1R-(1alpha,4alpha,6alpha))-
    • (1S,3S)-trans-4-Carene, technical, >=85% (sum of enantiomers, GC)
    • DTXSID801229508
    • 4-Carene, trans-
    • CHEBI:87676
    • UNII-5VQ84P9UNH
    • 4-Carene, trans-(-)-
    • 93779-69-2
    • 4-Carene, (1S,3S,6R)-(-)-
    • Q27159821
    • 5208-50-4
    • UNII-2TAX77JNCY
    • Inchi: 1S/C10H16/c1-7-4-5-8-9(6-7)10(8,2)3/h4-5,7-9H,6H2,1-3H3/t7-,8-,9+/m1/s1
    • InChI Key: LGNSZMLHOYDATP-HLTSFMKQSA-N
    • SMILES: C1(C)(C)[C@@H]2C=C[C@@H](C)C[C@H]12

Computed Properties

  • Exact Mass: 136.125200510g/mol
  • Monoisotopic Mass: 136.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.856 g/mL at 20 °C(lit.)
  • Boiling Point: 154°C at 760 mmHg
  • Flash Point: 38 °C
  • Refractive Index: n20/D 1.471
  • LogP: 2.85460

(1R,4S)-4,7,7-TRIMETHYLBICYCLO[4.1.0]HEPT-2-ENE Security Information

  • Hazardous Material transportation number:UN 2319 3/PG 3
  • WGK Germany:3
  • Hazard Category Code: 10
  • Safety Instruction: 23-24/25
  • FLUKA BRAND F CODES:10
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD